Cas no 31699-02-2 (2-Methyl-5-(4-nitrophenyl)-1,3-oxazole)
31699-02-2 structure
Product Name:2-Methyl-5-(4-nitrophenyl)-1,3-oxazole
CAS No:31699-02-2
MF:C10H8N2O3
MW:204.18212223053
MDL:MFCD00022431
CID:312967
PubChem ID:248490
Update Time:2025-04-19
2-Methyl-5-(4-nitrophenyl)-1,3-oxazole Chemical and Physical Properties
Names and Identifiers
-
- Oxazole,2-methyl-5-(4-nitrophenyl)-
- 2-methyl-5-(4-nitrophenyl)-1,3-oxazole
- 2-methyl-5-(3'-methylphenyl)oxazole
- 2-Methyl-5-(4-nitro-phenyl)-oxazol
- 2-methyl-5-(4'-nitrophenyl)oxazole
- 2-methyl-5-(4-nitro-phenyl)-oxazole
- AC1L6MGT
- AC1Q20SK
- AC1Q2P37
- CTK4G7610
- NCIOpen2_003023
- NSC65663
- AKOS003245123
- CS-0323612
- F83668
- SCHEMBL11151582
- 31699-02-2
- SY314325
- 2-Methyl-5-(4-nitrophenyl)oxazole
- DTXSID40289933
- LS-07655
- A924860
- MFCD00022431
- NSC-65663
- oxazole, 2-methyl-5-(4-nitrophenyl)-
- ALBB-023955
- STK149436
- 2-Methyl-5-(4-nitrophenyl)-1,3-oxazole
-
- MDL: MFCD00022431
- Inchi: 1S/C10H8N2O3/c1-7-11-6-10(15-7)8-2-4-9(5-3-8)12(13)14/h2-6H,1H3
- InChI Key: KGVYXYUOGFKYDQ-UHFFFAOYSA-N
- SMILES: O1C(C)=NC=C1C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 204.05354
- Monoisotopic Mass: 204.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 69.17
- LogP: 3.08140
2-Methyl-5-(4-nitrophenyl)-1,3-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB414429-500 mg |
2-Methyl-5-(4-nitrophenyl)-1,3-oxazole |
31699-02-2 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB414429-1 g |
2-Methyl-5-(4-nitrophenyl)-1,3-oxazole |
31699-02-2 | 1 g |
€322.50 | 2023-07-19 | ||
| Chemenu | CM516975-1g |
2-Methyl-5-(4-nitrophenyl)oxazole |
31699-02-2 | 97% | 1g |
$*** | 2023-03-29 | |
| TRC | M129745-250mg |
2-Methyl-5-(4-nitrophenyl)-1,3-oxazole |
31699-02-2 | 250mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M129745-500mg |
2-Methyl-5-(4-nitrophenyl)-1,3-oxazole |
31699-02-2 | 500mg |
$ 300.00 | 2022-06-04 | ||
| TRC | M129745-1000mg |
2-Methyl-5-(4-nitrophenyl)-1,3-oxazole |
31699-02-2 | 1g |
$ 480.00 | 2022-06-04 | ||
| abcr | AB414429-500mg |
2-Methyl-5-(4-nitrophenyl)-1,3-oxazole; . |
31699-02-2 | 500mg |
€269.00 | 2025-02-15 | ||
| abcr | AB414429-1g |
2-Methyl-5-(4-nitrophenyl)-1,3-oxazole; . |
31699-02-2 | 1g |
€317.00 | 2025-02-15 | ||
| Aaron | AR007JG2-250mg |
Oxazole,2-methyl-5-(4-nitrophenyl)- |
31699-02-2 | 96% | 250mg |
$99.00 | 2025-02-13 | |
| Aaron | AR007JG2-1g |
Oxazole,2-methyl-5-(4-nitrophenyl)- |
31699-02-2 | 96% | 1g |
$235.00 | 2025-02-13 |
2-Methyl-5-(4-nitrophenyl)-1,3-oxazole Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
31699-02-2 (2-Methyl-5-(4-nitrophenyl)-1,3-oxazole) Related Products
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- 118426-03-2(5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole)
- 74048-11-6(Oxazole, 2-methyl-5-(3-nitrophenyl)-)
- 1014-23-9(5-(4-Nitrophenyl)oxazole)
- 83959-76-6(Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(3-nitrophenyl)-)
- 89808-77-5(5-(3-Nitrophenyl)oxazole)
- 83959-83-5(Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(2-nitrophenyl)-)
- 83959-66-4(Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(4-nitrophenyl)-)
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